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Compound of Interest

Compound Name: Lucifer yellow

Cat. No.: B1675366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lucifer yellow CH is a highly fluorescent, water-soluble dye widely used for visualizing cell

morphology, assessing cell-cell communication via gap junctions, and measuring membrane

permeability.[1][2] Its low molecular weight (457.3 Da) allows it to pass through gap junctions,

making it an invaluable tool for studying intercellular communication.[3][4] This document

provides detailed application notes and protocols for determining the optimal concentration of

Lucifer yellow for various cell loading techniques.
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Property Description Reference

Molecular Weight 457.2 Da (dilithium salt) [3]

Excitation (max) ~430 nm [5][6]

Emission (max) ~540 nm [5][6]

Solubility

Highly soluble in water.[2] The

potassium salt has low

solubility in KCl-containing

solutions, while the lithium salt

is more soluble.[3]

[2][3]

Cell Permeability
Generally impermeable to

intact cell membranes.[3]
[3]

Fixability

The dye is fixable with

aldehydes (e.g.,

paraformaldehyde), allowing

for subsequent

immunocytochemistry.[1]

[1]

Methods for Cell Loading
Several techniques can be employed to introduce Lucifer yellow into cells. The optimal

concentration and loading conditions vary depending on the chosen method and the specific

cell type.
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Concentrations
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Loading Technique
Recommended
Concentration

Key Considerations

Microinjection

2-5% (w/v) in 0.5-1M LiCl or

0.33 M lithium citrate.[3][5][7] A

lower concentration of ~0.5%

may be used in KCl-containing

solutions to avoid precipitation.

[3] For patch-clamp

experiments, 0.02% is

sufficient.[3]

The lithium salt is preferred to

overcome the low solubility of

the potassium salt in KCl.[3]

Injection duration is typically

around 3 minutes.[3]

Electroporation
5 mM in resuspension buffer.

[8]

Requires optimization of

electric pulse parameters for

specific cell types to ensure

efficient delivery without

compromising cell viability.[8]

Scrape Loading
0.05% - 0.5 mg/mL in PBS or

HBSS.[9][10]

A simple and rapid method for

assessing gap junctional

intercellular communication in

cell monolayers.[4][11]

Permeability (Barrier) Assays
20 µM - 100 µg/mL in transport

buffer (e.g., HBSS).[12][13][14]

Used to assess the integrity of

cell monolayers, such as in

models of the blood-brain

barrier.[12]

Experimental Protocols
Protocol 1: Microinjection of Lucifer Yellow
This protocol is suitable for loading individual cells to study their morphology or to assess dye

coupling through gap junctions.

Materials:

Lucifer yellow CH (lithium salt)
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0.5-1 M Lithium Chloride (LiCl) or 0.33 M Lithium Citrate

Micropipettes

Microinjection setup with micromanipulator

Fluorescence microscope

Procedure:

Prepare the Lucifer yellow solution: Dissolve Lucifer yellow CH at a concentration of 2-5%

(w/v) in 0.5-1 M LiCl or 0.33 M lithium citrate.[3][5]

Backfill the micropipette: Load the Lucifer yellow solution into a glass micropipette.

Position the micropipette: Under microscopic guidance, carefully bring the tip of the

micropipette into contact with the target cell membrane.

Inject the dye: Apply a small hyperpolarizing current (e.g., 0.2-0.5 nA) for 5-15 minutes to

iontophoretically inject the dye into the cell.[5] Alternatively, a brief pressure pulse can be

used. A 3-minute injection is often sufficient for good staining.[3]

Observe fluorescence: Monitor the filling of the injected cell and the transfer of the dye to

adjacent cells in real-time using a fluorescence microscope.

Logical Workflow for Microinjection
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Prepare 2-5% Lucifer Yellow in LiCl

Backfill Micropipette

Position Micropipette on Target Cell

Inject Dye (Iontophoresis/Pressure)

Observe Fluorescence and Dye Transfer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Culture Cells to Confluency

Prepare 0.05% Lucifer Yellow Solution

Wash Cells with Buffer

Incubate with Dye Solution

Scrape Cell Monolayer

Allow Dye Transfer (3-5 min)

Wash to Remove Extracellular Dye

Image and Quantify Dye Spread

Cell 1 (Loaded) Cell 2 (Coupled)

Lucifer Yellow Gap Junction Channel
(Connexins)

Diffusion
Lucifer Yellow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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